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Compound of Interest

Compound Name: Acid blue 80

Cat. No.: B1200697

This technical guide provides a comprehensive overview of the physical and chemical
properties of Acid Blue 80, with a focus on its melting point and appearance. The information
is tailored for researchers, scientists, and professionals in drug development who utilize this
dye in various applications.

Physical and Chemical Properties

Acid Blue 80, an anthraquinone-based anionic dye, is widely used in laboratory and industrial
settings. Its applications range from a protein stain in biochemical analyses to a colorant in
textiles and cosmetics.[1][2][3] A summary of its key physical properties is presented below.

Data Presentation: Physical Properties of Acid Blue 80
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Property Value Source(s)

Blue to dark purplish-blue

Appearance powder or crystalline powder. Multiple Sources

[A105161071[8]

There is a significant
] ] discrepancy in reported ]
Melting Point Multiple Sources
values: 142-144 °C and >300

°C.[]E][e][10][11][12]

C32H28N2Na20sS2[2][5][13][14] ]
Molecular Formula (15] Multiple Sources

Molecular Weight 678.68 g/mol [2][5][13][15] Multiple Sources

Soluble in water.[1][2][4][9][10]
B [13] The aqueous solution )
Solubility Multiple Sources
appears as a deep,

concentrated blue.[1][9][13]

C.I. Number 61585[2][7][13][14] Multiple Sources

CAS Number 4474-24-2[2][5][13][14][15] Multiple Sources

It is crucial for researchers to note the conflicting data regarding the melting point. One source
indicates a melting point of 142-144 °C, while several others report it as being above 300 °C.[1]
[6][9][10][11][12] This variation may be attributable to differences in the purity of the dye, the
specific salt form, or the experimental method used for determination.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are not extensively available in the public domain. Standard analytical methods for determining
the melting point of a solid organic compound, such as capillary melting point determination,
would be employed. The appearance is typically determined by visual inspection of the solid
material and its solution.

Application Workflow: Protein Staining
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Acid Blue 80 is a common stain used in protein electrophoresis to visualize proteins separated
in a gel matrix.[1] A generalized workflow for this application is depicted below.
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Caption: Workflow for Protein Staining using Acid Blue 80.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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